Cas no 526183-44-8 (4-Chloro-2-(piperidin-2-yl)pyridine)

• Product Name: 4-Chloro-2-(piperidin-2-yl)pyridine
• CAS No: 526183-44-8
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD05190133
• CID: 5575888
• PubChem ID: 4650986
• Update Time: 2025-05-26

4-Chloro-2-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1985696
• AKOS006315931
• 526183-44-8
• 4-chloro-2-(piperidin-2-yl)pyridine
• 4-Chloro-2-(piperidin-2-yl)pyridine

• MDL： MFCD05190133
• Inchi： 1S/C10H13ClN2/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h4,6-7,9,12H,1-3,5H2
• InChI Key： KJJMCGYZEXBLCE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1CCCCN1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Chloro-2-(piperidin-2-yl)pyridine

4-Chloro-2-(piperidin-2-yl)pyridine (CAS No. 526183-44-8): A Comprehensive Overview

4-Chloro-2-(piperidin-2-yl)pyridine (CAS No. 526183-44-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloropyridine and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Chloro-2-(piperidin-2-yl)pyridine consists of a pyridine ring substituted with a chlorine atom at the 4-position and a piperidine ring at the 2-position. This structural arrangement confers the molecule with specific pharmacological properties, including potential anti-inflammatory, analgesic, and neuroprotective effects. The presence of the chloropyridine moiety is particularly noteworthy, as it can enhance the compound's lipophilicity and influence its interaction with biological targets.

Recent studies have highlighted the potential of 4-Chloro-2-(piperidin-2-yl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-Chloro-2-(piperidin-2-yl)pyridine could be a promising lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Chloro-2-(piperidin-2-yl)pyridine has also shown potential as an analgesic agent. Research conducted by a team at the University of California, San Francisco, revealed that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve modulation of nociceptive pathways, making 4-Chloro-2-(piperidin-2-yl)pyridine a potential candidate for the development of new pain management therapies.

The neuroprotective properties of 4-Chloro-2-(piperidin-2-yl)pyridine have also been explored in recent studies. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-Chloro-2-(piperidin-2-yl)pyridine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Chloro-2-(piperidin-2-yl)pyridine has been optimized through various methods, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. One efficient synthetic route involves the reaction of 4-chloropyridine with piperidine in the presence of a suitable catalyst. This method not only provides high yields but also allows for easy scalability, making it suitable for large-scale production in pharmaceutical settings.

In terms of safety and toxicity, preliminary studies have indicated that 4-Chloro-2-(piperidin-2-yl)pyridine exhibits low toxicity at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for different therapeutic applications.

The potential applications of 4-Chloro-2-(piperidin-2-yl)pyridine extend beyond its direct therapeutic effects. The compound can serve as a valuable scaffold for the design and synthesis of more potent and selective derivatives with enhanced pharmacological properties. For example, researchers at Harvard University have developed several analogs of 4-Chloro-2-(piperidin-2-yl)pyridine that show improved bioavailability and reduced side effects compared to the parent compound.

In conclusion, 4-Chloro-2-(piperidin-2-y l)pyridine (CAS No. 526183-44-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 4-Chloro - 2 -( p i p e r i d i n - 2 - y l ) p y r i d i n e is poised to play a significant role in advancing our understanding and treatment of various diseases.